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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical waste

is a critical component of laboratory safety and regulatory compliance. This guide provides

detailed procedures for the safe disposal of 3-Cyclohexylpropan-1-ol, ensuring the protection

of personnel and the environment. While 3-Cyclohexylpropan-1-ol is not classified as a

hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200),

it is a combustible liquid with a high water hazard potential, necessitating careful handling and

disposal.[1][2][3]

Key Safety and Disposal Information
To facilitate a quick assessment, the following table summarizes the essential safety and

disposal parameters for 3-Cyclohexylpropan-1-ol.
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Parameter Value Source

CAS Number 1124-63-6 [1][2]

Hazard Classification Not classified as hazardous [1][3]

Combustibility
Combustible Liquid (Storage

Class 10)
[2]

Flash Point
101.67 °C (215 °F) - closed

cup
[2][3][4]

Water Hazard Class

(Germany)

WGK 3 (highly hazardous to

water)
[2][3]

Personal Protective Equipment

(PPE)
Eyeshields, Gloves [2]

Primary Disposal Route
Licensed hazardous waste

disposal company
[5]

Disposal Restrictions
Do not dispose of down the

drain or in regular trash
[6][7]

Disposal Protocol
The following step-by-step protocol outlines the approved procedure for the disposal of 3-
Cyclohexylpropan-1-ol from a laboratory setting. This protocol is designed to be compliant

with the Resource Conservation and Recovery Act (RCRA) framework, which governs

hazardous waste management from "cradle-to-grave".[8][9]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses with side shields or goggles, and

chemical-resistant gloves (e.g., nitrile) when handling 3-Cyclohexylpropan-1-ol.[2]

Conduct all waste handling activities in a well-ventilated area, preferably within a chemical

fume hood.[10]

Ensure an emergency eyewash station and safety shower are readily accessible.
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2. Waste Segregation and Collection:

Collect waste 3-Cyclohexylpropan-1-ol in a designated, properly labeled waste container.

The container must be chemically compatible with the alcohol. High-density polyethylene

(HDPE) or glass containers are generally suitable.[11]

Label the waste container clearly with "Waste 3-Cyclohexylpropan-1-ol" and the associated

hazards (e.g., "Combustible").

Do not mix 3-Cyclohexylpropan-1-ol with other waste streams, particularly incompatible

chemicals such as strong oxidizing agents.[6][11]

3. Waste Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[12]

The storage area should be away from sources of ignition, such as heat, sparks, and open

flames.[5][10]

Ensure secondary containment is in place to capture any potential leaks or spills.[6][11]

4. Arranging for Disposal:

Once the waste container is full or is no longer needed, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[5]

Provide the disposal company with a complete and accurate description of the waste,

including its composition and any known hazards.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area.

For small spills, absorb the material with an inert absorbent, such as vermiculite or sand.
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Collect the absorbent material and place it in a sealed, labeled container for disposal as

chemical waste.[13]

For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Cyclohexylpropan-1-ol.
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Disposal Workflow for 3-Cyclohexylpropan-1-ol

Generation of 3-Cyclohexylpropan-1-ol Waste
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Caption: Workflow for the safe disposal of 3-Cyclohexylpropan-1-ol.
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This comprehensive guide, including the procedural steps and visual workflow, is designed to

empower laboratory professionals to manage the disposal of 3-Cyclohexylpropan-1-ol safely

and in accordance with regulatory standards, thereby fostering a culture of safety and

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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